Cas no 1311197-83-7 (4-Bromo-2-nitro-5-propoxy-N-propylaniline)

• Product Name: 4-Bromo-2-nitro-5-propoxy-N-propylaniline
• CAS No: 1311197-83-7
• MF: C₁₂H₁₇BrN₂O₃
• MW: 317.178982496262
• MDL: MFCD19237157
• CID: 1025087
• PubChem ID: 54759065
• Update Time: 2025-06-10

4-Bromo-2-nitro-5-propoxy-N-propylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-nitro-5-propoxy-N-propylaniline
• Benzenamine, 4-bromo-2-nitro-5-propoxy-N-propyl-
• MFCD19237157
• SB82693
• BS-20487
• AKOS015908036
• DTXSID60716670
• A888584
• 1311197-83-7
• CS-0211722

• MDL： MFCD19237157
• Inchi： 1S/C12H17BrN2O3/c1-3-5-14-10-8-12(18-6-4-2)9(13)7-11(10)15(16)17/h7-8,14H,3-6H2,1-2H3
• InChI Key： NOBNVOVIEYJIJT-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OCCC)NCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 316.04200
• Monoisotopic Mass: 316.04225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• PSA: 67.08000
• LogP: 4.56420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-Bromo-2-nitro-5-propoxy-N-propylaniline

Chemical Profile of 4-Bromo-2-nitro-5-propoxy-N-propylaniline (CAS No. 1311197-83-7)

4-Bromo-2-nitro-5-propoxy-N-propylaniline, identified by its CAS number 1311197-83-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines, characterized by its bromine and nitro substituents, which contribute to its unique reactivity and potential applications in drug development.

The structural framework of 4-Bromo-2-nitro-5-propoxy-N-propylaniline consists of a benzene ring substituted with a bromine atom at the 4-position, a nitro group at the 2-position, and a propoxy group at the 5-position. Additionally, the amine functionality is N-propylated, enhancing its solubility and interaction with biological targets. This particular arrangement of functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules.

In recent years, there has been growing interest in aromatic amines due to their role as key intermediates in the development of pharmaceuticals. The presence of both electrophilic and nucleophilic centers in 4-Bromo-2-nitro-5-propoxy-N-propylaniline allows for diverse chemical modifications, making it a valuable building block for medicinal chemists. Researchers have explored its potential in the synthesis of kinase inhibitors, anticancer agents, and other therapeutic compounds.

One of the most compelling aspects of 4-Bromo-2-nitro-5-propoxy-N-propylaniline is its utility in fragment-based drug design. Fragment-based approaches rely on identifying small molecules that bind to specific targets within biological systems. The unique structural features of this compound make it an excellent candidate for such studies. For instance, the bromine and nitro groups can serve as handles for further functionalization, while the propylamine moiety provides a means to enhance binding affinity.

The pharmaceutical industry has been particularly interested in developing new treatments for cancer and inflammatory diseases. 4-Bromo-2-nitro-5-propoxy-N-propylaniline has been investigated as a precursor in the synthesis of molecules that modulate signaling pathways involved in these conditions. Preliminary studies have shown that derivatives of this compound exhibit promising activity against various cancer cell lines. These findings have prompted further research into optimizing its pharmacological properties.

The synthesis of 4-Bromo-2-nitro-5-propoxy-N-propylaniline involves multiple steps, each requiring careful optimization to ensure high yield and purity. The bromination step is particularly critical, as it introduces the electrophilic center necessary for subsequent reactions. The nitration step must be performed under controlled conditions to avoid over-nitration or decomposition. Finally, the propylation reaction requires careful selection of reagents to ensure regioselectivity and minimize side products.

In addition to its pharmaceutical applications, 4-Bromo-2-nitro-5-propoxy-N-propylaniline has found utility in materials science. Its aromatic structure and functional groups make it a suitable candidate for developing organic semiconductors and liquid crystals. Researchers are exploring its potential in creating novel materials with enhanced electronic properties, which could have applications in flexible electronics and display technologies.

The safety profile of 4-Bromo-2-nitro-5-propoxy-N-propylaniline is an important consideration in its handling and application. While it is not classified as a hazardous material under standard regulations, proper precautions should be taken to avoid exposure during synthesis and handling. Personal protective equipment (PPE), such as gloves and lab coats, should be worn at all times when working with this compound. Additionally, good ventilation is essential to prevent inhalation of any dust or vapors.

The environmental impact of using 4-Bromo-2-nitro-5-propoxy-N-propylaniline must also be evaluated. Waste generated during its synthesis should be disposed of properly according to local regulations. Efforts should be made to minimize waste through efficient synthetic routes and recycling where possible. By adhering to best practices in green chemistry, researchers can reduce their environmental footprint while still achieving their scientific goals.

The future prospects for 4-Bromo-2-nitro-5-propoxy-N-propylaniline are bright, with ongoing research uncovering new applications and synthetic strategies. As our understanding of biological systems continues to grow, so does the demand for specialized intermediates like this one. By leveraging its unique structural features, researchers can develop innovative solutions to complex scientific challenges.